Cas no 80945-69-3 (5-Benzothiazolecarboxylicacid, 2-hydrazinyl-)
80945-69-3 structure
Product name:5-Benzothiazolecarboxylicacid, 2-hydrazinyl-
5-Benzothiazolecarboxylicacid, 2-hydrazinyl- Chemical and Physical Properties
Names and Identifiers
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- 5-Benzothiazolecarboxylicacid, 2-hydrazinyl-
- 2-hydrazinyl-1,3-benzothiazole-5-carboxylic acid
- 5-Benzothiazolecarboxylicacid,2-hydrazino-(6CI,9CI)
- DTXSID30612539
- SCHEMBL11205987
- 80945-69-3
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- Inchi： InChI=1S/C8H7N3O2S/c9-11-8-10-5-3-4(7(12)13)1-2-6(5)14-8/h1-3H,9H2,(H,10,11)(H,12,13)
- InChI Key： KFQGHKHDJZZHIR-UHFFFAOYSA-N
- SMILES： C1=CC2=C(C=C1C(=O)O)N=C(S2)NN
Computed Properties
- Exact Mass: 209.02589765g/mol
- Monoisotopic Mass: 209.02589765g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 117Ų
- XLogP3: -0.8
5-Benzothiazolecarboxylicacid, 2-hydrazinyl- Related Literature
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Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717
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2. A bimodal-pore strategy for synthesis of Pt3Co/C electrocatalyst toward oxygen reduction reaction†Wei Hong,Xinran Shen,Fangzheng Wang,Xin Feng,Jing Li,Zidong Wei Chem. Commun., 2021,57, 4327-4330
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Yijun Zheng,Mitchell Kim Liong Han,Bin Li Mater. Horiz., 2020,7, 111-116
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Daniel E. Rubio-Diaz,Megan E. Pozza,Jordan Dimitrakov,Jason P. Gilleran,M. Monica Giusti,Judith L. Stella,Luis E. Rodriguez-Saona,C. A. Tony Buffington Analyst, 2009,134, 1133-1137
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Tian-Rui Zheng,Lin-Lu Qian,Min Li,Zhi-Xiang Wang,Ke Li,Ya-Qian Zhang,Bao-Long Li,Bing Wu Dalton Trans., 2018,47, 9103-9113
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6. A 2D metal–organic framework/reduced graphene oxide heterostructure for supercapacitor applicationLemu Girma Beka,Xiangrui Bu,Xin Li,Xiaoli Wang,Chuanyu Han,Weihua Liu RSC Adv., 2019,9, 36123-36135
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Fanghua Ning,Ali Saad,Xiuting Li,Dingguo Xia J. Mater. Chem. A, 2021,9, 14392-14399
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Fulin Yang,Pingping Zhao,Xing Hua,Wei Luo,Gongzhen Cheng,Wei Xing,Shengli Chen J. Mater. Chem. A, 2016,4, 16057-16063
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Carina Muoth,Adrian Wichser,Marco Monopoli,Manuel Correia,Nicky Ehrlich,Katrin Loeschner,Audrey Gallud,Melanie Kucki,Liliane Diener,Pius Manser,Wolfram Jochum,Peter Wick,Tina Buerki-Thurnherr Nanoscale, 2016,8, 17322-17332
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
80945-69-3 (5-Benzothiazolecarboxylicacid, 2-hydrazinyl-) Related Products
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- 2138235-41-1(7-(cyclopropylmethyl)-2-(2,2,2-trifluoroethyl)-1,2,4triazolo1,5-apyridin-5-ol)
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- 191014-04-7(Phosphonic acid, [1,1-difluoro-2-hydroxy-2-(2-pyridinyl)ethyl]-, diethyl ester (9CI))
- 1448139-58-9((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-ethyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)prop-2-enamide)
- 1016744-05-0(4-(1,4-Diazepan-1-YL)butanenitrile)
- 780788-42-3(N-2-(cyclohex-1-en-1-yl)ethyl-2,4,6-tris(propan-2-yl)benzene-1-sulfonamide)
- 2839139-12-5(Sodium 2-(3-ethyl-1,2,4-thiadiazol-5-yl)acetate)
- 536712-43-3(3-(3-chlorophenyl)-2-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one)
- 612047-63-9(3-Amino-3-(4-ethoxy-1-naphthyl)propanoic Acid)
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